Cas no 472-56-0 ((16alpha,17alpha)-16,17-epoxyestra-1,3,5(10)-trien-3-ol)
472-56-0 structure
Product Name:(16alpha,17alpha)-16,17-epoxyestra-1,3,5(10)-trien-3-ol
(16alpha,17alpha)-16,17-epoxyestra-1,3,5(10)-trien-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (16alpha,17alpha)-16,17-epoxyestra-1,3,5(10)-trien-3-ol
- (16alpha,17alpha)-16,17-Epoxyestra-1(10),2,4-trien-3-ol
- estra-1(10),2,4-trien-3-ol, 16,17-epoxy-, (16alpha,17alpha)-
- Estra-1,3,5(10)-trien-3-ol, 16,17-epoxy-, (16.alpha.,17.alpha.)-
- Estra-1,3,5(10)-trien-3-ol, 16,17-epoxy-, (16alpha,17alpha)-
- Estra-1,3,5(10)-trien-3-ol, 16.alpha.,17.alpha.-epoxy-
- Estroxide
- DTXSID00963767
- 16alpha,17alpha-Epoxy-1,3,5(10)-estratrien-3-ol
- 472-56-0
- PD163631
- 214494O1DQ
- Q27253515
- SCHEMBL1246972
- 16,17-Epoxyestra-1(10),2,4-trien-3-ol
- UNII-214494O1DQ
- (16.ALPHA.,17.ALPHA.)-16,17-EPOXYESTRA-1,3,5(10)-TRIEN-3-OL
-
- Inchi： 1S/C18H22O2/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16-17(18)20-16/h3,5,8,13-17,19H,2,4,6-7,9H2,1H3
- InChI Key： XPXOJYZDBJGFEI-UHFFFAOYSA-N
- SMILES： CC12C3C(O3)CC1C1CCC3C(C1CC2)=CC=C(O)C=3
Computed Properties
- Exact Mass: 270.16206
- Monoisotopic Mass: 270.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.76
(16alpha,17alpha)-16,17-epoxyestra-1,3,5(10)-trien-3-ol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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